2-(2-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C19H20ClN3O2/c1-13-10-14(2)23(22-13)17(18-8-5-9-25-18)12-21-19(24)11-15-6-3-4-7-16(15)20/h3-10,17H,11-12H2,1-2H3,(H,21,24)
• InChI Key: WMNPHJFHAVIAAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)CC2=CC=CC=C2Cl)C3=CC=CO3)C
• Molecular Formula: C19H20ClN3O2
• Molecular Weight: 357.8 g/mol

Description

2-(2-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H20ClN3O2 and its molecular weight is 357.84. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Biological Activity

The compound's crystal structure has been characterized, indicating the presence of intramolecular hydrogen bonds and intermolecular weak interactions, leading to one-dimensional tapes. Although not directly related to the specific compound , similar compounds have demonstrated moderate herbicidal and fungicidal activities, hinting at the potential biological applications of such structures (Hu Jingqian et al., 2016).

Hydrogen Bonding Patterns

Studies on similar molecular structures have revealed diverse hydrogen bonding patterns, contributing to different dimensional molecular assemblies. These findings are significant for understanding the molecular interactions and properties of related acetamide derivatives (Narayana et al., 2016).

Biological Evaluation of Derivatives

Naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus, similar in structure to the compound , have shown promising effects against bacteria and fungi, showcasing the potential of these compounds in antimicrobial applications (El-Wahab et al., 2011).

Antioxidant Activity of Coordination Complexes

Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the formation of coordination complexes. These complexes, along with the ligands, exhibited significant antioxidant activity, indicating the potential of these compounds in oxidative stress-related applications (Chkirate et al., 2019).

Antimicrobial and Anticancer Properties

Novel pyrazole derivatives have been synthesized and shown to possess significant antimicrobial and anticancer activities. These findings highlight the therapeutic potential of pyrazole-acetamide derivatives in treating various infections and cancers (Hafez et al., 2016).